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Compound of Interest

Compound Name: Sodium 4-chlorophenoxyacetate

CAS No.: 13730-98-8

Cat. No.: B084440

Get Quote

Executive Summary
Sodium 4-chlorophenoxyacetate (4-CPA-Na) is a synthetic phenoxy auxin analogue primarily

utilized in plant physiology to regulate growth, fruit set, and abscission.[1] While its primary

application is agricultural, 4-CPA-Na holds significant interest for drug development

professionals as a canonical example of a "Molecular Glue"—a small molecule that stabilizes

protein-protein interactions (PPIs) to induce targeted protein degradation.

This guide dissects the molecular mechanism of 4-CPA-Na, detailing its interaction with the

SCF^TIR1 ubiquitin-ligase complex. We bridge the gap between plant biology and

pharmaceutical science, illustrating how this mechanism parallels modern Targeted Protein

Degradation (TPD) strategies (e.g., PROTACs) used in human therapeutics.

Chemical Identity & Physicochemical Profile
Understanding the physicochemical properties of 4-CPA-Na is critical for formulation stability

and bioavailability assessments in both in vitro and in vivo assays.

Table 1: Physicochemical Properties of Sodium 4-Chlorophenoxyacetate
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Property Data Relevance

CAS Number 13730-98-8 Unique Identifier

Molecular Formula C8H6ClNaO3 Stoichiometry

Molecular Weight 208.57 g/mol
Molar calculations for

bioassays

Appearance
White needle-like/prismatic

crystals
Purity assessment

Solubility
Soluble in water; slightly

soluble in ethanol
Formulation vehicle selection

Melting Point 154–156 °C Thermal stability limit

pKa (Acid) ~3.56 (for the free acid)
Ionization state at

physiological pH

Stability
Stable under standard

conditions; hydrolytically stable
Long-term storage viability

Molecular Mechanism of Action
The mechanism of action (MOA) of 4-CPA-Na is defined by its ability to mimic the endogenous

plant hormone Indole-3-acetic acid (IAA). It acts as an agonist for the nuclear auxin signaling

pathway.

3.1 The "Molecular Glue" Paradigm
Unlike traditional ligand-receptor models where a drug blocks or activates a site directly, 4-

CPA-Na functions as a molecular glue. It fills an interfacial cavity between the F-box protein

TIR1 (Transport Inhibitor Response 1) and the transcriptional repressor Aux/IAA.

Receptor Binding: 4-CPA-Na binds to the bottom of the hydrophobic pocket of the TIR1

protein (part of the SCF^TIR1 E3 ubiquitin ligase complex).

Interface Stabilization: The binding creates a continuous hydrophobic surface that

significantly increases the affinity of TIR1 for the Aux/IAA repressor proteins (specifically the

degron motif GWPPV/L).
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Ubiquitination: Once recruited, the Aux/IAA repressor is poly-ubiquitinated by the E2 enzyme

associated with the SCF complex.

Proteasomal Degradation: The 26S proteasome recognizes the poly-ubiquitin chain and

degrades the Aux/IAA repressor.

Transcriptional Activation: The degradation of Aux/IAA releases ARF (Auxin Response

Factors) transcription factors, which were previously sequestered. Free ARFs dimerize and

bind to Auxin Response Elements (AuxRE) in the DNA, initiating gene transcription.

3.2 Pathway Visualization
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Click to download full resolution via product page

Figure 1: The SCF^TIR1 auxin signaling cascade. 4-CPA-Na acts as the molecular glue

facilitating the ubiquitination of the Aux/IAA repressor, thereby unlocking ARF-mediated

transcription.

Relevance to Drug Discovery
For pharmaceutical scientists, the 4-CPA-Na mechanism is a biological precedent for Targeted

Protein Degradation (TPD).

Homology to Thalidomide: The mechanism is structurally and functionally analogous to how

immunomodulatory imide drugs (IMiDs) like thalidomide bind to Cereblon (CRBN), an E3

ligase component, to recruit neosubstrates (e.g., IKZF1) for degradation.

Engineering Principles: Studying the affinity differential between endogenous IAA and

synthetic 4-CPA-Na (which often has lower affinity but higher stability) informs the design of

PROTACs where "hook" affinity must be balanced with linker length and E3 ligase kinetics.

Experimental Protocol: Arabidopsis Root Elongation
Inhibition Assay
To validate the biological activity of 4-CPA-Na, a quantitative root elongation assay is the gold

standard. This assay relies on the "auxin overdose" phenotype: high auxin levels inhibit primary

root elongation while promoting lateral root formation.

Objective: Determine the IC50 of 4-CPA-Na on primary root growth.

5.1 Materials
Biological Material:Arabidopsis thaliana seeds (Col-0 wild type).

Reagents:

4-CPA-Na (Sigma-Aldrich or equivalent, >98% purity).

Murashige and Skoog (MS) Basal Medium.
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Sucrose (1% w/v).

Phytagel or Plant Agar (0.8% w/v).

Solvent: Sterile distilled water (4-CPA-Na is water-soluble).

5.2 Methodology
Stock Preparation: Prepare a 10 mM stock solution of 4-CPA-Na in sterile water. Filter

sterilize (0.22 µm).

Media Preparation: Prepare 0.5x MS medium + 1% sucrose + 0.8% agar. Autoclave and cool

to 55°C.

Treatment Aliquoting: Add 4-CPA-Na stock to molten media to achieve final concentrations: 0

(Mock), 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 5 µM. Pour into square petri dishes.

Seed Sterilization: Surface sterilize seeds (70% ethanol for 1 min, 50% bleach for 10 min,

rinse 5x with sterile water).

Plating: Place seeds on the solidified media in a single row (approx. 1 cm from the top).

Stratification: Incubate plates at 4°C for 2 days (dark) to synchronize germination.

Growth: Transfer to a growth chamber (22°C, 16h light/8h dark cycle). Place plates vertically.

Data Collection: After 7 days, photograph plates. Measure primary root length using ImageJ.

5.3 Workflow Visualization
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Figure 2: Experimental workflow for the quantitative assessment of 4-CPA-Na bioactivity.

Safety & Toxicology
While 4-CPA-Na is an effective tool, it requires careful handling.

Mammalian Toxicity:

Acute Oral LD50 (Rat): ~2200 mg/kg.[1]

Acute Oral LD50 (Mouse): ~794 mg/kg.

Classification: Moderately toxic; potential irritant to eyes and skin.[1]

Handling Precautions: Wear nitrile gloves and safety goggles. Avoid inhalation of dust.

Metabolism: In mammals, phenoxy acids are generally excreted unchanged or as conjugates

in urine, but high doses can saturate renal clearance mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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